2,7-dibromo-9-methyl-9H-fluorene

• CAS RN: 73872-42-1
• Molecular Formula: C14H10Br2
• Molecular Weight: 338.04 g/mol
• IUPAC Name: 2,7-dibromo-9-methyl-9H-fluorene
• InChI: InChI=1S/C14H10Br2/c1-8-13-6-9(15)2-4-11(13)12-5-3-10(16)7-14(8)12/h2-8H,1H3
• InChI Key: CYVZNVZJJPNKLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(C=CC(=C2)Br)C3=C1C=C(C=C3)Br

Description

2,7-dibromo-9-methyl-9H-fluorene is a useful research compound. Its molecular formula is C14H10Br2 and its molecular weight is 338.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,7-dibromofluorene (30 g, 92.59 mmol) was dissolved in anhydrous THF (300 mL) under nitrogen and cooled to −78° C. To solution at −78° C., added n-butyllithium (40.36 mL, 100.9 mmol) over 5 minutes and allowed reaction stir for another 10 minutes. To reaction, then add methyl iodide (6.29 mL, 100.9 mmol) and allowed reaction to stir at −78° C. for 2.0 hours. The reaction was poured into a mixture of dichloromethane and water. The organic layer was collected, and the water layer was further extracted with dichloromethane. Combined all organic layers and removed solvent via vacuo. The crude material was triturated with hexanes and filtered using Buchner funnel to give white solids (22 g, 70%). 1H NMR (500 MHz, CDCl3): δ=7.62 (s, 2H), 7.56-7.58 (d, 2H), 7.48-7.50 (dd, 2H), 3.90-3.94 (q, 1H), 1.49-1.51 (d, 3H).